molecular formula C9H8FN3O2S B2920233 4-[(1H-1,2,3-triazol-1-yl)methyl]benzene-1-sulfonyl fluoride CAS No. 2094337-66-1

4-[(1H-1,2,3-triazol-1-yl)methyl]benzene-1-sulfonyl fluoride

Cat. No. B2920233
CAS RN: 2094337-66-1
M. Wt: 241.24
InChI Key: ILPSIEQUZIEYRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-[(1H-1,2,3-triazol-1-yl)methyl]benzene-1-sulfonyl fluoride” is a type of triazolylamine ligand . It is related to a series of 4-(1H-1,2,3-triazol-1-yl)benzamides that have been synthesized as HSP90 inhibitors .


Synthesis Analysis

The synthesis of related compounds involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid . The structures of these compounds were characterized by 1H NMR, 13C NMR, and HR-MS .


Molecular Structure Analysis

The molecular structure of related compounds has been characterized by 1H NMR, 13C NMR, and HR-MS . For example, the structure of a similar compound, tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine, has been represented by the SMILES string C(N(Cc1cn(Cc2ccccc2)nn1)Cc3cn(Cc4ccccc4)nn3)c5cn(Cc6ccccc6)nn5 .


Chemical Reactions Analysis

The compound is related to a series of 4-(1H-1,2,3-triazol-1-yl)benzamides that have been synthesized as HSP90 inhibitors . These compounds have shown significant HSP90α binding affinity .


Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized. For example, tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine is a solid with a melting point of 132-143 °C and is stored at -20°C .

Mechanism of Action

The mechanism of action of related compounds involves inhibition of the proliferation of cancer cells by inducing apoptosis . They bind to the N-terminal ATP-binding pocket of HSP90 .

Future Directions

The compound is related to a series of 4-(1H-1,2,3-triazol-1-yl)benzamides that have been synthesized as HSP90 inhibitors . These compounds have shown promise for further study and have helped the recognition of the 4-(1H-1,2,3-triazol-1-yl)benzamide motif as a new scaffold for HSP90 inhibitors .

properties

IUPAC Name

4-(triazol-1-ylmethyl)benzenesulfonyl fluoride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8FN3O2S/c10-16(14,15)9-3-1-8(2-4-9)7-13-6-5-11-12-13/h1-6H,7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILPSIEQUZIEYRH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CN2C=CN=N2)S(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(1H-1,2,3-triazol-1-yl)methyl]benzene-1-sulfonyl fluoride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.